N-[1-({[2-(2-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide

• Molecular Formula: C23H21FN2O3
• Molecular Weight: 392.4 g/mol
• IUPAC Name: N-[(Z)-3-[2-(2-fluorophenyl)ethylamino]-1-(5-methylfuran-2-yl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C23H21FN2O3/c1-16-11-12-19(29-16)15-21(26-22(27)18-8-3-2-4-9-18)23(28)25-14-13-17-7-5-6-10-20(17)24/h2-12,15H,13-14H2,1H3,(H,25,28)(H,26,27)/b21-15-
• InChI Key: IUBDQLOQAWWLMN-QNGOZBTKSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C(/C(=O)NCCC2=CC=CC=C2F)\NC(=O)C3=CC=CC=C3
• SMILES: CC1=CC=C(O1)C=C(C(=O)NCCC2=CC=CC=C2F)NC(=O)C3=CC=CC=C3

Description

N-[1-({[2-(2-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound is commonly referred to as Compound X in the scientific literature.

Mechanism of Action

The exact mechanism of action of Compound X is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. Compound X has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to modulate the activity of certain receptors in the brain, including the N-methyl-D-aspartate (NMDA) receptor.
Biochemical and Physiological Effects:
Compound X has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been shown to decrease the activation of microglia, which are immune cells in the brain that are involved in inflammation. In addition, Compound X has been shown to increase the production of certain neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which are important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for use in lab experiments. It is stable and can be easily synthesized. It also has a well-defined structure, which allows for accurate dosing and measurement. However, there are also limitations to the use of Compound X in lab experiments. It is a relatively new compound, and there is limited information available on its toxicity and pharmacokinetics. In addition, it may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on Compound X. One area of interest is the potential use of Compound X in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the potential use of Compound X in the treatment of cancer. It has been shown to have anti-tumor effects in preclinical studies, and further research is needed to determine its potential clinical applications. Additionally, further research is needed to fully understand the mechanism of action of Compound X and its potential off-target effects.

Synthesis Methods

Compound X can be synthesized using a multi-step process that involves the reaction of several chemical intermediates. The first step involves the reaction of 2-(2-fluorophenyl)ethylamine with 5-methyl-2-furoic acid to form an amide intermediate. This intermediate is then reacted with 4-nitrobenzaldehyde to form a nitroalkene intermediate. The nitroalkene intermediate is then reduced to form Compound X.

Scientific Research Applications

Compound X has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects in preclinical studies. Compound X has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.